Cas no 1860409-89-7 (2-[3-(1-Methylcyclopropaneamido)cyclopentyl]acetic acid)

• Product Name: 2-[3-(1-Methylcyclopropaneamido)cyclopentyl]acetic acid
• CAS No: 1860409-89-7
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5760158
• PubChem ID: 165449455
• Update Time: 2025-05-25

2-[3-(1-Methylcyclopropaneamido)cyclopentyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-714294
• 1860409-89-7
• 2-[3-(1-methylcyclopropaneamido)cyclopentyl]acetic acid
• 2-[3-(1-Methylcyclopropaneamido)cyclopentyl]acetic acid

• Inchi： 1S/C12H19NO3/c1-12(4-5-12)11(16)13-9-3-2-8(6-9)7-10(14)15/h8-9H,2-7H2,1H3,(H,13,16)(H,14,15)
• InChI Key： UTBDVFUGTYUARE-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CC1)NC1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-[3-(1-Methylcyclopropaneamido)cyclopentyl]acetic acid

2-[3-(1-Methylcyclopropaneamido)cyclopentyl]acetic Acid: A Comprehensive Overview

2-[3-(1-Methylcyclopropaneamido)cyclopentyl]acetic acid, with the CAS number 1860409-89-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and as a building block in synthetic chemistry. The compound's name itself highlights its structural features: a cyclopentyl group substituted with a 1-methylcyclopropaneamido moiety and an acetic acid functionality. These structural elements contribute to its intriguing chemical properties and reactivity.

The synthesis of 2-[3-(1-Methylcyclopropaneamido)cyclopentyl]acetic acid involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. Researchers have employed methods such as ring-opening reactions, amide bond formations, and selective oxidations to construct this molecule. The use of cyclopropane rings in organic synthesis is particularly noteworthy, as these strained structures often exhibit unique reactivity and can serve as valuable intermediates in the construction of complex molecules.

Recent studies have explored the biological activity of 2-[3-(1-Methylcyclopropaneamido)cyclopentyl]acetic acid, revealing promising results in areas such as enzyme inhibition and receptor binding. For instance, investigations into its interaction with various protein targets have demonstrated its potential as a lead compound for drug development. The presence of the cyclopentyl group and the acetic acid moiety provides opportunities for modulation of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug candidates.

In addition to its biological relevance, this compound has also been utilized in materials science applications. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polymers and other advanced materials. Researchers have explored its use in constructing self-healing polymers and stimuli-responsive materials, where the cyclopropane ring's strain energy plays a pivotal role in enabling dynamic chemical transformations.

The study of 2-[3-(1-Methylcyclopropaneamido)cyclopentyl]acetic acid has also contributed to our understanding of stereochemical outcomes in organic reactions. The cyclopentane ring's geometry influences the spatial arrangement of substituents, which can significantly impact reactivity and selectivity. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, opening new avenues for exploring its enantiomeric properties in chiral environments.

From a synthetic perspective, the construction of this molecule involves strategic planning to address challenges such as steric hindrance and regioselectivity. The incorporation of the 1-methylcyclopropaneamido group requires precise control over reaction conditions to ensure optimal yields and stereochemical integrity. Techniques such as transition metal catalysis and organocatalysis have proven invaluable in overcoming these challenges, underscoring the importance of interdisciplinary approaches in modern organic synthesis.

In conclusion, 2-[3-(1-Methylcyclopropaneamido)cyclopentyl]acetic acid stands out as a multifaceted compound with applications spanning drug discovery, materials science, and synthetic chemistry. Its unique structure and reactivity continue to inspire innovative research directions, making it a subject of enduring interest within the scientific community.